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Cat. No.: B036781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxepane-2,7-dione, also known as adipic anhydride, is a cyclic anhydride of significant

interest in polymer chemistry and as an intermediate in organic synthesis.[1] A thorough

understanding of its solubility in various solvents is critical for its application in reaction

chemistry, purification, and formulation development. This technical guide provides a

comprehensive overview of the currently available solubility data for oxepane-2,7-dione,

outlines a detailed experimental protocol for its determination, and highlights areas where

further research is required.

Physicochemical Properties
Oxepane-2,7-dione is a white crystalline solid under standard conditions.[2][3] However, some

suppliers have also described it as a liquid, which may be due to impurities or specific

manufacturing processes. Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Oxepane-2,7-dione
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Property Value Source(s)

Molecular Formula C₆H₈O₃ [4]

Molar Mass 128.13 g/mol [4]

Melting Point 60-64 °C [4]

Boiling Point

98-100 °C at 0.1 mmHg; 159-

160 °C at 760 mmHg

(estimated)

[4][5]

Density 1.183 ± 0.06 g/cm³ (Predicted) [4]

Flash Point 57.78 - 58.1 °C [4][5]

Vapor Pressure
2.44 mmHg at 25 °C

(Estimated)
[4][5]

logP (o/w) 0.689 (Estimated) [5]

Solubility Profile
Quantitative solubility data for oxepane-2,7-dione in a wide range of common organic solvents

is not extensively reported in publicly available literature. The existing information is primarily

qualitative or focused on aqueous solubility, with some conflicting reports.

Aqueous Solubility
The solubility of oxepane-2,7-dione in water is generally described as limited. One source

provides an estimated value of 2755 mg/L at 25 °C.[5] Another report indicates a much lower

solubility of 0.19 g/L (190 mg/L) at 25 °C, describing it as "very slightly soluble".[3] Other

sources describe it as "sparingly soluble" or "insoluble" in water.[2][3] This variability may be

attributable to differences in experimental methods, purity of the compound, and the potential

for hydrolysis of the anhydride in aqueous media.

Organic Solvent Solubility
While it is generally stated that adipic anhydride is soluble in most organic solvents, specific

quantitative data is lacking.[2] For researchers and professionals in drug development and
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polymer synthesis, understanding the solubility in solvents such as ethanol, methanol, acetone,

ethyl acetate, and dimethyl sulfoxide (DMSO) is crucial for process development. The absence

of this data necessitates experimental determination.

Table 2: Summary of Known Solubility Data for Oxepane-2,7-dione

Solvent
Temperature
(°C)

Solubility Method Source(s)

Water 25 ~2755 mg/L Estimated [5]

Water 25 190 mg/L Not Specified [3]

Most Organic

Solvents
Not Specified Soluble Qualitative [2]

Experimental Protocol for Solubility Determination
To address the gap in quantitative solubility data, the following is a detailed methodology for

determining the solubility of oxepane-2,7-dione in common solvents. This protocol is based on

the widely accepted shake-flask method.

Materials and Equipment
Oxepane-2,7-dione (high purity)

Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, DMSO,

acetonitrile)

Analytical balance

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Syringe filters (e.g., 0.45 µm, compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Mass Spectrometry) or Gas Chromatography (GC) system.
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Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of oxepane-2,7-dione to a known volume of the selected solvent

in a scintillation vial. The excess solid should be clearly visible.

Seal the vials to prevent solvent evaporation.

Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

undissolved solid.

Analysis:

Accurately dilute the filtered solution with a suitable solvent to a concentration within the

calibrated range of the analytical instrument.

Quantify the concentration of oxepane-2,7-dione in the diluted sample using a pre-

validated HPLC or GC method.

Prepare a calibration curve using standard solutions of known concentrations of oxepane-
2,7-dione.

Calculation:
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Calculate the solubility of oxepane-2,7-dione in the solvent using the following formula:

Solubility (g/L) = (Concentration from analysis) x (Dilution factor)

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of oxepane-2,7-dione.
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Preparation

Sampling

Analysis

Result

Add excess oxepane-2,7-dione
to solvent in a sealed vial

Equilibrate on orbital shaker
at constant temperature

(24-48h)

Allow excess solid to settle

Filter supernatant
(0.45 µm syringe filter)

Dilute filtered sample

Quantify concentration
(e.g., HPLC, GC)

Calculate Solubility (g/L)

Click to download full resolution via product page

Workflow for Shake-Flask Solubility Determination.
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Logical Framework for Solvent Selection
The choice of solvents for solubility testing should be guided by the intended application of

oxepane-2,7-dione. The following diagram outlines a logical approach to solvent selection

based on common use cases in research and development.

Intended Application of
Oxepane-2,7-dione

Organic Synthesis
(Reaction Medium/Workup) Polymer Chemistry Drug Formulation/

Material Science

Ethers (THF, Dioxane)
Halogenated (DCM, Chloroform)

Aprotic (Acetonitrile, DMF)

Select Solvents Like:

Esters (Ethyl Acetate)
Ketones (Acetone, MEK)

Aromatics (Toluene)

Select Solvents Like:

Alcohols (Ethanol, Methanol)
Amides (DMSO, NMP)

Aqueous Buffers (at various pH)

Select Solvents Like:

Click to download full resolution via product page

Logical Flow for Solvent Selection based on Application.

Conclusion
The solubility of oxepane-2,7-dione is a fundamental property that influences its utility across

various scientific disciplines. While some data on its aqueous solubility exists, there is a notable

lack of quantitative information for common organic solvents. This guide provides the available

data and a robust experimental protocol to enable researchers to determine the solubility in

solvents relevant to their specific applications. The generation of such data will be invaluable to

the scientific community for optimizing processes involving this versatile compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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